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Compound of Interest

Compound Name: 6-(3-Pyridinyl)-5-hexynenitrile

Cat. No.: B8668697

An In-depth Technical Guide to 6-(3-Pyridinyl)-5-hexynenitrile: Molecular Weight and Formula

This guide provides the fundamental chemical properties of 6-(3-Pyridinyl)-5-hexynenitrile,
specifically its molecular weight and chemical formula. This information is essential for
researchers, scientists, and drug development professionals engaged in quantitative analysis,
reaction stoichiometry, and the physicochemical characterization of this compound.

Core Chemical Data

The foundational quantitative data for 6-(3-Pyridinyl)-5-hexynenitrile is summarized in the
table below. This information is derived from standard chemical databases and computational

models.
Parameter Value
Molecular Formula C11H1oN2[1]
Molecular Weight 170.214 g/mol [1]
InChlKey VWMHGNWGUWDADD-UHFFFAOYAV[1]
SMILES N#CCCCC#CC1=CN=CC=C1][1]

Experimental Protocols
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Detailed experimental protocols for the determination of molecular weight, such as mass
spectrometry, are standardized procedures and are not specific to this compound. The
provided molecular weight is a calculated value based on the compound's elemental

composition and standard atomic weights.

Logical Representation of Chemical Identity

The relationship between the chemical name, its structural representation (via SMILES and
InChlKey), and its fundamental properties like molecular formula and weight can be visualized

as a hierarchical relationship.
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Caption: Logical flow from chemical name to its formula, weight, and structural identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-(3-Pyridinyl)-5-hexynenitrile molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8668697#6-3-pyridinyl-5-hexynenitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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